methyl (3S)-3-amino-4-(4-methylphenyl)butanoate hydrochloride
Overview
Description
Methyl (3S)-3-amino-4-(4-methylphenyl)butanoate hydrochloride, also known as Methyl 4-methylphenylbutyrate hydrochloride (MMPB-HCl), is an organic compound that has been studied for its potential applications in the field of scientific research. It is a white, crystalline powder that is soluble in water and ethanol. MMPB-HCl has been found to have a variety of biochemical and physiological effects, which makes it a valuable tool for scientific research.
Scientific Research Applications
MMPB-HCl has been used in a variety of scientific research applications. It has been found to have antifungal and antibacterial activity, making it a potential candidate for the development of new antibiotics. It has also been studied for its potential antiviral activity and has been found to be active against certain viruses, such as herpes simplex virus type 1. MMPB-HCl has also been studied for its potential anti-inflammatory and anti-cancer activities.
Mechanism of Action
The exact mechanism of action of MMPB-HCl is not fully understood. However, it is believed that the compound acts by inhibiting the activity of enzymes involved in the synthesis of essential proteins and lipids. It is also thought to interfere with the production of certain hormones and neurotransmitters, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
MMPB-HCl has been found to have a variety of biochemical and physiological effects. It has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 activity can lead to anti-inflammatory effects. MMPB-HCl has also been found to inhibit the activity of the enzyme 5-alpha reductase, which is involved in the production of dihydrotestosterone. Inhibition of this enzyme can lead to anti-androgenic effects.
Advantages and Limitations for Lab Experiments
MMPB-HCl has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. It is also soluble in a variety of solvents, making it easy to work with. However, it is important to note that MMPB-HCl is a potent compound and should be handled with care.
Future Directions
Future research on MMPB-HCl could focus on further elucidating its mechanism of action and exploring its potential applications in the treatment of a variety of diseases. It could also be studied for its potential use as an insecticide or as an additive for food and cosmetic products. Additionally, further research could be done to explore the potential synergistic effects of combining MMPB-HCl with other compounds.
Synthesis Methods
MMPB-HCl can be synthesized by reacting 4-methylphenylbutanoic acid with hydrochloric acid. This reaction is carried out in an aqueous solution at a temperature of 80°C for two hours. The resulting product is then purified by recrystallization from aqueous ethanol and dried in a vacuum oven.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (3S)-3-amino-4-(4-methylphenyl)butanoate hydrochloride involves the reaction of 4-methylacetophenone with ethyl 3-aminocrotonate to form methyl (3S)-3-amino-4-(4-methylphenyl)butanoate, which is then converted to the hydrochloride salt using hydrochloric acid.", "Starting Materials": [ "4-methylacetophenone", "ethyl 3-aminocrotonate", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-methylacetophenone is reacted with ethyl 3-aminocrotonate in the presence of a base such as sodium hydride or potassium carbonate to form methyl (3S)-3-amino-4-(4-methylphenyl)butanoate.", "Step 2: The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of methyl (3S)-3-amino-4-(4-methylphenyl)butanoate." ] } | |
CAS RN |
2613299-00-4 |
Product Name |
methyl (3S)-3-amino-4-(4-methylphenyl)butanoate hydrochloride |
Molecular Formula |
C12H18ClNO2 |
Molecular Weight |
243.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
